Cas no 2172607-07-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid
• CAS No: 2172607-07-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6289576
• PubChem ID: 165763979
• Update Time: 2025-05-23

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid
• EN300-1530099
• 2172607-07-5

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)12-13-26-23(28)16(2)17(3)27-25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-12,16-17,22H,13-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/b15-12+
• InChI Key： FPULYLCLIZBSLI-NTCAYCPXSA-N
• SMILES： O(C(NC(C)C(C(NC/C=C(/C(=O)O)\C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid, commonly referred to by its CAS number CAS No. 2172607-07-5, is a complex organic compound with significant applications in the fields of chemistry and biochemistry. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key feature in modern peptide synthesis and drug discovery.

The Fmoc group, as highlighted in the compound's name, plays a pivotal role in protecting amino groups during peptide synthesis. This protective strategy is widely employed in solid-phase synthesis, enabling precise control over the sequence and structure of peptides. Recent advancements in peptide chemistry have further enhanced the efficiency of Fmoc-based protection, making this compound an indispensable tool in drug development and biotechnology.

Recent studies have demonstrated the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of bioactive peptides with potential applications in cancer treatment and infectious disease management. The unique structure of CAS No. 2172607-07-5 allows for precise modulation of peptide sequences, enabling the creation of highly specific and effective therapeutic molecules.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. The Fmoc group's stability under various chemical conditions makes it a promising candidate for the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. These applications underscore the versatility of CAS No. 2172607-07-5 across multiple scientific disciplines.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enonic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently optimized these synthesis pathways, significantly improving yield and purity while reducing production costs.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent scrutiny. Studies indicate that under specific conditions, this compound can undergo controlled degradation, minimizing its environmental footprint. This finding is particularly relevant as industries increasingly prioritize sustainable practices in chemical production.

In conclusion, CAS No. 2172607-07- stands at the forefront of chemical innovation, offering diverse applications across pharmaceuticals, materials science, and biotechnology. Its unique properties and versatile structure continue to drive cutting-edge research, ensuring its relevance in both academic and industrial settings for years to come.